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For researchers, scientists, and drug development professionals at Alabama A&M University
(AAMU), adhering to proper disposal procedures is a critical component of laboratory safety
and environmental responsibility. The university, through its Office of Environmental Health &
Safety (EH&S), has established comprehensive guidelines to ensure the safe handling and
disposal of all laboratory waste. This guide provides essential information on these procedures,
promoting a culture of safety and compliance.

The management of hazardous, biological, and radioactive waste at AAMU is a responsibility
shared by all personnel, with the EH&S office providing technical expertise and oversight.[1]
Failure to comply with these regulations can lead to significant penalties, including the closure
of facilities and legal action against both the university and the individuals involved.[1]

Chemical Waste Disposal

Proper disposal of chemical waste is paramount to prevent harm to human health and the
environment. Researchers must be certain that any waste disposed of in regular trash or down
the sink is non-hazardous.[1] For guidance, personnel should consult Safety Data Sheets
(SDS), container labels, or contact the EH&S office.[1]

Key Procedures:

o Labeling: All hazardous waste containers must be clearly labeled with the words
"HAZARDOUS WASTE" and a specific list of the chemical constituents.[1][2] Abbreviations
and chemical formulas are not acceptable.[1]
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» Containers: Waste must be stored in appropriate, secure containers.[1] Damaged containers
should be replaced, and incompatible materials must never be mixed.[1]

o Storage: Waste containers must be kept closed and stored in a secure, designated
accumulation area, away from drains or sinks.[1] The maximum accumulation of waste in
any lab or storage area is 50 gallons.[1]

o Pickup: To request a pickup of hazardous waste, a "hazardous waste ticket" must be filled
out and sent to EH&S.[2]

Waste Minimization: AAMU is committed to reducing the volume and toxicity of hazardous
waste.[1] Strategies include substituting hazardous chemicals with safer alternatives, such as
using alconox or no-chromix glassware cleaners instead of chromic acid, and replacing
toluene-based scintillation cocktails with non-flammable options.[1]

Biological Waste Disposal

The disposal of biological waste is governed by strict protocols to prevent the spread of
infectious agents. The AAMU Biosafety Manual provides detailed guidelines for handling and
disposing of biohazardous materials.[3]

Waste Segregation and Disposal:
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Waste Type

Container Type

Disposal Procedure

Infectious Waste (for

incineration)

Leak-proof, sealed red

biohazard bags

To be incinerated. These bags
signify that the contents are
potentially hazardous and

have not been treated.[1][3]

Infectious Waste (for

sterilization)

Orange biohazard waste bags

To be sterilized (e.qg.,
autoclaved) to render it non-
pathogenic before disposal as
solid waste.[1][3]

Sharps (needles, syringes,

scalpels)

Marked biohazard sharps

containers

Must be placed in rigid,

puncture-resistant containers.

[1]3]

Broken Glassware

Designated broken glassware

containers

Labeled with "Broken Glass"

for pickup by custodial staff.[1]

Blood and Blood Products

N/A

May be disposed of in the

sanitary sewer.[3]

Pickup: Biohazardous waste is collected by EH&S upon the completion of a request form.[1]

Radioactive Waste Disposal

The Radiation Safety Officer oversees the central disposal facility for all radioactive waste

generated at AAMU.[4] Laboratory supervisors must ensure a disposal method exists before

procuring any radioactive materials.[4]

Key Procedures:

o Labeling: All solid radioactive waste containers must be marked with a "CAUTION
RADIOACTIVE MATERIALS" sign.[4]

e Segregation: Solid radioactive waste should be separated into three categories: glass and

plastic items, absorbent paper and other combustible materials, and short-lived waste to be

held for decay.[4]
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e Liquid Waste: Non-aqueous liquid radioactive waste must be stored in spill-proof,
unbreakable plastic containers and be free of solids.[4] The pH of aqueous waste must be
adjusted to between 6.8 and 8.0.[4]

o Mixed Waste: Waste that is both hazardous and radioactive must follow the guidelines for
both waste types.[1] A radioactive waste disposal form must be completed for pickup.[1]

Logical Workflow for Waste Disposal Request

Click to download full resolution via product page
AAMU Laboratory Waste Disposal Request Workflow

This structured approach to waste management underscores AAMU's commitment to
maintaining a safe and compliant research environment. By following these established
procedures, all laboratory personnel contribute to the protection of themselves, their
colleagues, and the broader community. For specific questions or in case of a chemical spill,
the Office of Environmental Health & Safety should be contacted immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Guide to Proper Disposal
Procedures at Alabama A&M University]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011769#aamu-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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